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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B12388392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential storage, handling, and application

conditions for diSulfo-Cy3 alkyne powder. Adherence to these guidelines is critical for

maintaining the stability, performance, and safety of this fluorescent probe in sensitive research

and development applications.

Product Specifications and Physicochemical
Properties
diSulfo-Cy3 alkyne is a water-soluble, orange-fluorescent dye equipped with a terminal alkyne

group. This functional group allows for its covalent attachment to azide-modified molecules via

a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click

chemistry." The disulfonated nature of the Cy3 fluorophore enhances its water solubility,

making it ideal for labeling biomolecules in aqueous environments.[1][2]

Table 1: Physicochemical and Spectral Properties of diSulfo-Cy3 Alkyne
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Property Value Source(s)

Molecular Formula C₃₃H₃₈N₃NaO₇S₂ [3]

Molecular Weight 675.8 g/mol [3]

Excitation Maximum (λex) ~548 - 555 nm [2][3]

Emission Maximum (λem) ~566 - 572 nm [2][3]

Extinction Coefficient ~150,000 - 162,000 cm⁻¹M⁻¹ [2][3]

Quantum Yield (Φ) ~0.15 [3]

Solubility

Water, Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO)

[2][3][4]

Appearance Pink to dark red solid [4][5]

Storage and Handling of diSulfo-Cy3 Alkyne Powder
Proper storage and handling are paramount to prevent the degradation of diSulfo-Cy3 alkyne
and ensure its optimal performance.

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Rationale Source(s)

Temperature -20°C

Minimizes thermal

degradation and

preserves the integrity

of the fluorophore and

alkyne group.

[3][4][6][7]

Light

Store in the dark.

Avoid prolonged

exposure to light.

Cyanine dyes are

susceptible to

photobleaching, which

can reduce

fluorescence intensity.

[6][7][8]

Moisture
Store in a desiccated

environment.

The powder is

hygroscopic; moisture

can lead to hydrolysis

and degradation.

[6][7]

Shipping

Typically shipped at

ambient temperature

for short durations.

The solid form is

stable for short

periods at room

temperature.[6][7]

Upon receipt,

immediately store at

the recommended

-20°C.

[3][4]

Shelf Life
12-24 months when

stored correctly.

Proper storage

ensures long-term

stability and

performance.

[4][6][7]

General Handling Precautions:
Before use, allow the vial to warm to room temperature before opening to prevent

condensation of moisture onto the powder.
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Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, when handling the powder.[9]

Handle the powder in a well-ventilated area or under a fume hood to avoid inhalation of any

fine particles.

Solution Preparation and Storage
diSulfo-Cy3 alkyne's water solubility simplifies solution preparation for biological applications.

However, for stock solutions, organic solvents are often preferred.

Stock Solutions: Prepare concentrated stock solutions (e.g., 1-10 mM) in anhydrous DMSO

or DMF.[10] These can be stored at -20°C for up to one month or at -80°C for up to six

months.[8] Protect stock solutions from light and moisture.

Aqueous Solutions: For immediate use in labeling reactions, the dye can be dissolved

directly in aqueous buffers. Due to the potential for hydrolysis and microbial growth, aqueous

solutions should be prepared fresh and not stored for extended periods.

Experimental Protocols: Copper-Catalyzed Click
Chemistry (CuAAC)
The primary application of diSulfo-Cy3 alkyne is its conjugation to azide-containing molecules.

Below is a general protocol for labeling azide-modified oligonucleotides.

Protocol: Labeling of Azide-Modified Oligonucleotides
Materials:

Azide-modified oligonucleotide

diSulfo-Cy3 alkyne

DMSO (anhydrous)

Copper(II)-TBTA stock solution (10 mM in 55% DMSO)

Ascorbic acid stock solution (5 mM in water, freshly prepared)
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Triethylammonium acetate buffer (2 M, pH 7.0)

Nuclease-free water

Procedure:

Oligonucleotide Preparation: Dissolve the azide-modified oligonucleotide in nuclease-free

water in a microcentrifuge tube.

Reaction Mixture Assembly: In the following order, add the components to the

oligonucleotide solution:

2 M Triethylammonium acetate buffer (to a final concentration of 0.2 M)

DMSO (to a final concentration of 50% v/v)

diSulfo-Cy3 alkyne stock solution (10 mM in DMSO, to a final concentration 1.5 times

that of the oligonucleotide)

Vortex the solution thoroughly.

Add Reducing Agent: Add the freshly prepared 5 mM ascorbic acid stock solution to a final

concentration of 0.5 mM.

Degas (Optional but Recommended): To prevent oxidation of the copper(I) catalyst, degas

the solution by bubbling an inert gas (e.g., argon or nitrogen) through it for 30 seconds.[11]

[12]

Add Catalyst: Add the 10 mM Copper(II)-TBTA stock solution to a final concentration of 0.5

mM.

Incubation: Incubate the reaction at room temperature overnight, protected from light.[11][13]

Purification: The labeled oligonucleotide can be purified from unreacted dye and catalyst

using methods such as ethanol precipitation followed by HPLC or polyacrylamide gel

electrophoresis (PAGE).[11][12][13]
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Visualizations
Factors Affecting Cyanine Dye Stability
Cyanine dyes like Cy3 are susceptible to environmental factors that can impact their

fluorescence and stability. Understanding these relationships is key to designing robust

experiments.
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diSulfo-Cy3 Stability

Destabilizing Factors

Stabilizing Conditions

Optimal Fluorescence
& Stability

High-Intensity Light

decreases (photobleaching)Molecular Oxygen

decreases (oxidation)High Temperature

decreases (degradation)Moisture (Hydrolysis)

decreases (degradation)

Cold Storage (-20°C) maintains

Dark Environment maintains

Desiccated Conditions maintains

Antioxidants
(e.g., in imaging buffer)

increases

Click to download full resolution via product page

Caption: Factors influencing the stability of diSulfo-Cy3 alkyne.

Experimental Workflow for Click Chemistry Labeling
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The copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction follows a structured

workflow to ensure efficient and specific labeling of target molecules.

1. Reagent Preparation
- Dissolve diSulfo-Cy3 Alkyne
- Prepare fresh Ascorbic Acid

- Prepare Azide-Molecule

2. Reaction Assembly
- Combine Azide-Molecule, Dye, Buffer

- Add Ascorbic Acid (Reducer)

3. Catalysis
- Add Cu(II)-TBTA Catalyst

- Cu(II) is reduced to Cu(I) in situ

4. Incubation
- Room Temperature
- Protect from Light

5. Purification
- Remove excess dye & catalyst

- HPLC or PAGE

6. Analysis
- Confirm conjugation

- Spectrophotometry, Gel Electrophoresis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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